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Compound of Interest

Compound Name: Direct Red 9

Cat. No.: B12382427

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search of scientific literature and publicly available data, it has
been determined that there is a significant lack of in-depth technical information regarding
Direct Red 9, CAS number 70209-93-7, in the context of biological research, experimental
protocols, and specific signaling pathways. The majority of available information pertains to its
industrial application as a textile dye.

This document summarizes the available chemical and physical data for Direct Red 9 and
highlights the current knowledge gaps.

Chemical and Physical Properties

Direct Red 9 is a polyazo dye belonging to the benzothiazole class. Its primary application is in
the dyeing of textiles, including polyester, polyvinyl chloride, and acetate fibers.[1]
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Property Value Reference
CAS Registry Number 70209-93-7

Molecular Formula C34H19CINsNasO12S4

Molecular Weight 987.23 g/mol

Appearance Blue-light pink powder

Direct Brilliant Pink B,
Synonyms Orcomine Brilliant Pink B
145%

Research Applications

Currently, there is no documented evidence in peer-reviewed scientific literature of Direct Red
9 (CAS 70209-93-7) being utilized in biological research, drug development, or as a molecular
probe. Its classification as a fluorescent dye by some suppliers appears to be a general
categorization rather than based on specific experimental validation of its fluorescent properties
in biological systems.

Experimental Data and Protocols

A thorough search for experimental protocols involving Direct Red 9 in a biological context
yielded no specific methodologies. Research on other "Direct Red" dyes, such as Direct Red
80 (Sirius Red), which is used for staining collagen and amyloid, is available but is not
applicable to Direct Red 9 due to significant structural and chemical differences.

Signaling Pathways and Mechanism of Action

There is no information available regarding the mechanism of action of Direct Red 9 in
biological systems, nor is there any evidence of its interaction with or modulation of any
signaling pathways.

Future Research Directions

The absence of data on the biological effects of Direct Red 9 presents an opportunity for
foundational research. Initial studies could focus on:

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b12382427?utm_src=pdf-body
https://www.benchchem.com/product/b12382427?utm_src=pdf-body
https://www.benchchem.com/product/b12382427?utm_src=pdf-body
https://www.benchchem.com/product/b12382427?utm_src=pdf-body
https://www.benchchem.com/product/b12382427?utm_src=pdf-body
https://www.benchchem.com/product/b12382427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Cytotoxicity Assays: To determine the potential toxicity of Direct Red 9 in various cell lines.

o Fluorescence Spectroscopy: To characterize its excitation and emission spectra and
evaluate its potential as a fluorescent probe.

o Cellular Uptake and Localization: To investigate if and how the dye is internalized by cells.

e Screening for Biological Activity: To assess its effects on various cellular processes and
signaling pathways.

Logical Relationship Diagram

Given the lack of experimental data, a logical workflow for initial investigation of the biological
properties of Direct Red 9 is proposed below.
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Caption: Proposed workflow for the initial biological evaluation of Direct Red 9.

In conclusion, Direct Red 9 (CAS 70209-93-7) remains a chemical primarily of industrial
interest with no established role or documented research in the fields of biology, drug
development, or as a scientific research tool. The information provided here is intended to
inform researchers of the current knowledge gap and to suggest potential avenues for future
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382427#direct-red-9-cas-number-70209-93-7-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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